Cas no 2548985-62-0 (3-Chloro-4-[(1-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperidin-4-yl)methoxy]pyridine)

• Product Name: 3-Chloro-4-[(1-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperidin-4-yl)methoxy]pyridine
• CAS No: 2548985-62-0
• MF: C₁₇H₁₉ClN₆O
• MW: 358.82536149025
• CID: 5310841
• PubChem ID: 154830052
• Update Time: 2025-05-20

3-Chloro-4-[(1-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperidin-4-yl)methoxy]pyridine Chemical and Physical Properties

Names and Identifiers

• 8-[4-[[(3-Chloro-4-pyridinyl)oxy]methyl]-1-piperidinyl]-3-methyl-1,2,4-triazolo[4,3-a]pyrazine
• AKOS040716735
• 2548985-62-0
• 3-chloro-4-[(1-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperidin-4-yl)methoxy]pyridine
• F6683-1272
• 3-Chloro-4-[(1-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperidin-4-yl)methoxy]pyridine

• Inchi： 1S/C17H19ClN6O/c1-12-21-22-17-16(20-6-9-24(12)17)23-7-3-13(4-8-23)11-25-15-2-5-19-10-14(15)18/h2,5-6,9-10,13H,3-4,7-8,11H2,1H3
• InChI Key： UADAIYJQCJYZMH-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1OCC1CCN(C2C3=NN=C(C)N3C=CN=2)CC1

Computed Properties

• Exact Mass: 358.1308869g/mol
• Monoisotopic Mass: 358.1308869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 4.29±0.18(Predicted)

Additional information on 3-Chloro-4-[(1-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperidin-4-yl)methoxy]pyridine

Comprehensive Analysis of 3-Chloro-4-[(1-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperidin-4-yl)methoxy]pyridine (CAS No. 2548985-62-0)

The compound 3-Chloro-4-[(1-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperidin-4-yl)methoxy]pyridine (CAS No. 2548985-62-0) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a triazolo[4,3-a]pyrazine core linked to a piperidine moiety and a chloropyridine group, makes it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in modulating protein-protein interactions and enzyme inhibition, which are hot topics in modern drug development.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. The structural complexity of 3-Chloro-4-[(1-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperidin-4-yl)methoxy]pyridine allows it to interact with diverse biological targets, making it a subject of intense study in oncology and neurology. Its chloropyridine segment is particularly noteworthy, as this functional group is often associated with enhanced bioavailability and metabolic stability—a key consideration in drug design.

From a synthetic chemistry perspective, the preparation of CAS No. 2548985-62-0 involves multi-step organic transformations, including piperidine functionalization and triazole ring formation. These processes are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in cutting-edge research. Additionally, its methoxy linker provides flexibility for further derivatization, enabling the creation of analogs with tailored pharmacological properties.

The growing interest in 3-Chloro-4-[(1-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperidin-4-yl)methoxy]pyridine is also evident in online search trends, where queries like "triazolo[4,3-a]pyrazine derivatives in drug discovery" and "piperidine-based kinase inhibitors" have seen a steady rise. This aligns with the broader shift toward targeted therapies and personalized medicine, areas where such compounds hold immense promise. Furthermore, its chloro substituent is often explored for its role in enhancing binding affinity, a topic frequently addressed in medicinal chemistry webinars and publications.

Beyond its pharmaceutical potential, CAS No. 2548985-62-0 is also a valuable tool in chemical biology for probing cellular pathways. Its ability to selectively engage with specific proteins makes it a useful probe for understanding disease mechanisms, particularly in neurodegenerative disorders and cancer signaling. This dual utility—as both a therapeutic candidate and a research tool—underscores its importance in contemporary science.

In conclusion, 3-Chloro-4-[(1-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperidin-4-yl)methoxy]pyridine represents a fascinating intersection of chemistry and biology. Its structural features and versatile applications make it a compound of enduring interest, particularly in an era dominated by high-throughput screening and computational drug design. As research continues to unravel its full potential, this molecule is poised to remain a key player in the quest for innovative therapeutics.